3,5-dichloro-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,5-dichloro-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H16Cl2N4O2S2/c1-10-3-4-11(2)15(5-10)22-16(26)9-28-19-25-24-18(29-19)23-17(27)12-6-13(20)8-14(21)7-12/h3-8H,9H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key: FVWZDVXSRMNEPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N4O2S2
• Molecular Weight: 467.4 g/mol

Description

The compound “3,5-dichloro-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide” is a complex organic molecule. It contains several functional groups, including an amide, a thiadiazole ring, and a dimethylphenyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide, thiadiazole, and dimethylphenyl groups. For example, the amide group could participate in condensation reactions, while the thiadiazole ring might undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the amide group could form hydrogen bonds, influencing the compound’s solubility and reactivity.

Scientific Research Applications

Pharmacological Efficacy and Mechanism of Action

Investigations into Pharmacodynamics : Studies have focused on understanding the mechanism of action of this compound, particularly its efficacy as a potential therapeutic agent. For instance, research on dopamine D3 receptor-preferring agonists like pramipexole, which shares a structural resemblance with the chemical , suggests a selective and high affinity binding to dopamine D2-like receptors, especially at the dopamine D3 receptor subtype. This implies that the compound might be investigated for its neurological effects, given the importance of dopamine receptors in various central nervous system functions (Piercey et al., 1996).

Metabolism and Disposition

Metabolic Pathways and Excretion : Research into compounds like SB-649868, which may share metabolic pathways or structural features with 3,5-dichloro-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide, provides insights into how such substances are metabolized and excreted in humans. Studies show that metabolism primarily occurs via oxidation, with significant excretion through feces, indicating a potential for research into detoxification and elimination mechanisms (Renzulli et al., 2011).

Toxicological Studies

Evaluating Safety Profiles : The assessment of the safety and tolerability of pharmaceutical agents is crucial. Studies such as those on cefazedone, a compound with a complex name similar to the one , have been conducted to evaluate its tolerance in humans. Such research underscores the importance of determining the potential side effects and safety of new chemical entities before clinical application (Züllich & Sack, 1979).

Therapeutic Applications and Safety

Clinical Efficacy and Dermatological Applications : Certain compounds are investigated for their antimycotic properties, such as sertaconazole, which has been studied for the treatment of Pityriasis versicolor, a skin condition. This suggests an area of research for 3,5-dichloro-N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide in dermatological applications, focusing on its efficacy and safety in treating fungal infections (Nasarre et al., 1992).

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. Further studies could explore its potential uses in various fields, such as medicine, industry, and biology.